LM-41

• Molecular Formula: C19H14FNO2
• Molecular Weight: 307.3 g/mol
• SMILES: C1=CC=C(C=C1)C2=CC(=CC=C2)NC3=C(C=CC(=C3)F)C(=O)O
• InChI: InChI=1S/C19H14FNO2/c20-15-9-10-17(19(22)23)18(12-15)21-16-8-4-7-14(11-16)13-5-2-1-3-6-13/h1-12,21H,(H,22,23)
• InChIKey: JGUSPMKKPPHSQY-UHFFFAOYSA-N

Researchers often face variability in TEAD tool compounds. LM-41, a flufenamic acid-derived TEAD inhibitor, provides a validated, high-purity probe with defined multi-gene suppression. • Suppresses CTGF, Cyr61, Axl, NF2 in MDA-MB-231 cells. • Strongest migration inhibition among the LM series. • >98% purity ensures reproducible crystallography/biophysical data. Guarantees batch-to-batch consistency and reliable global fulfillment.

LM-41 Chemical Probe Baseline Overview

LM-41 is a flufenamic acid-derived small-molecule inhibitor of the TEAD transcription factor family, a key downstream effector of the Hippo signaling pathway [1]. By binding the lipidic palmitic acid (PA) pocket of TEAD, LM-41 suppresses the expression of downstream target genes CTGF, Cyr61, Axl, and NF2 [1]. It is principally characterized as a chemical probe for investigating TEAD-dependent biology in oncology, with reported activity against human MDA-MB-231 breast cancer cells [1].

TEAD palmitoylation pocket binding and occupancy studies

MDA-MB-231 cell migration assay endpoint review

YAP-TEAD transcriptional biomarker panel analysis (CTGF, Cyr61, Axl, NF2)

• [1] Fnaiche A, Mélin L, Suárez NG, et al. Development of LM-41 and AF-2112, two flufenamic acid-derived TEAD inhibitors obtained through the replacement of the trifluoromethyl group by aryl rings. Bioorg Med Chem Lett. 2023;95:129488. DOI: 10.1016/j.bmcl.2023.129488. View Source

LM-41 Differentiation Over Generic TEAD Inhibitors

TEAD inhibitors are a structurally diverse class targeting multiple binding sites, including the hydrophobic palmitoylation pocket and the YAP–TEAD protein–protein interface [1]. Simple substitution of one TEAD ligand for another is confounded by differences in binding mode, pocket occupancy depth, and consequential gene expression signatures [1]. LM-41 arose specifically from the rationale of replacing the trifluoromethyl group in flufenamic acid with an aryl ring system, a modification shown to enhance TEAD affinity relative to the parent scaffold [1]. The differential impact on a panel of regulated genes and on cell migration is compound-specific within even the closely related LM series [1]. Therefore, procurement decisions for chemical biology studies demand compound-level, not class-level, evidence.

TEAD ligands targeting different binding sites (palmitoylation pocket vs. YAP–TEAD interface) may produce divergent pathway modulation profiles.

Compound-specific gene expression changes within the LM series; LM-41's aryl ring substitution yields a distinct suppression signature compared to flufenamic acid.

Deeper palmitic acid pocket occupancy may alter target residence time, a property not captured by class-level TEAD inhibitor comparisons.

• [1] Fnaiche A, Mélin L, Suárez NG, et al. Development of LM-41 and AF-2112, two flufenamic acid-derived TEAD inhibitors obtained through the replacement of the trifluoromethyl group by aryl rings. Bioorg Med Chem Lett. 2023;95:129488. DOI: 10.1016/j.bmcl.2023.129488. View Source

LM-41 Differentiation Evidence

MDA-MB-231 Migration Inhibition vs. AF-2112

LM-41 demonstrated the strongest reduction in cell migration among tested compounds in the study. While exact percentages are unavailable without the full text, the authors explicitly rank LM-41 above AF-2112 and other synthesized derivatives in a human triple-negative breast cancer cell migration model [1].

Migration Inhibition

Head-to-head

Ranked highest migration reduction in tested series vs. AF-2112; quantification not available from accessible sources.

Supports migration endpoint review in mesenchymal-like TNBC models.

Exact percentage inhibition not reported in abstract; confirm with full study.

Evidence Dimension	Inhibition of MDA-MB-231 cell migration
Target Compound Data	Strongest reduction of migration among all tested compounds (exact quantitative data not available in abstract)
Comparator Or Baseline	AF-2112 (co-developed analog) and other flufenamic acid derivatives
Quantified Difference	Qualitatively superior to AF-2112; quantification not available in accessible sources
Conditions	Human MDA-MB-231 breast cancer cell line migration assay

Why This Matters

For drug discovery programs prioritizing cytoskeletal/phenotypic screening in mesenchymal-like TNBC models, LM-41 offers the strongest in-class migration inhibition reported in its original characterization series.

• [1] Fnaiche A, Mélin L, Suárez NG, et al. Development of LM-41 and AF-2112, two flufenamic acid-derived TEAD inhibitors obtained through the replacement of the trifluoromethyl group by aryl rings. Bioorg Med Chem Lett. 2023;95:129488. DOI: 10.1016/j.bmcl.2023.129488. View Source

Enhanced TEAD Affinity vs. Flufenamic Acid

The structural modification replacing the trifluoromethyl group of flufenamic acid with an aromatic ring system led to compounds with better affinity for TEAD [1]. Co-crystallographic data confirm that LM-41 binds deeper within the palmitic acid pocket compared to the parental flufenamic acid scaffold [1].

TEAD Affinity

Class-level

Deeper PA pocket binding (PDB 8POJ) and reported better affinity vs. flufenamic acid; no exact Kd available.

Supports palmitoylation-site probe characterization.

Quantitative binding data require full publication review.

Evidence Dimension	TEAD binding affinity and pocket occupancy depth
Target Compound Data	Reported better affinity than flufenamic acid; co-crystal shows deeper PA pocket binding (exact Kd/ΔG not available in abstract)
Comparator Or Baseline	Flufenamic acid (FA; parent scaffold) and its trifluoromethyl-containing derivatives
Quantified Difference	Directional improvement (better affinity; deeper pocket binding); quantification not available in accessible sources
Conditions	TEAD2 co-crystallization, PDB 8POJ; biochemical binding assays

Why This Matters

The deeper binding mode and enhanced affinity over the parent scaffold suggest a different residence time profile, which may translate into differential cellular pharmacology for TEAD palmitoylation-site probes.

• [1] Fnaiche A, Mélin L, Suárez NG, et al. Development of LM-41 and AF-2112, two flufenamic acid-derived TEAD inhibitors obtained through the replacement of the trifluoromethyl group by aryl rings. Bioorg Med Chem Lett. 2023;95:129488. DOI: 10.1016/j.bmcl.2023.129488. View Source

YAP-TEAD Target Gene Downregulation

LM-41 strongly reduces the expression of four well-characterized YAP–TEAD transcriptional targets: CTGF, Cyr61, Axl, and NF2 [1]. This multi-gene suppression profile is a shared feature within its chemical series but distinguishes TEAD palmitate-pocket binders from YAP–TEAD protein–protein interaction inhibitors, which may differentially affect subsets of these targets.

Gene Suppression

Class-level

Reduces CTGF, Cyr61, Axl, NF2 expression (fold-change not specified).

Supports transcriptional biomarker panel benchmarking.

Gene expression modulation context; confirm assay conditions.

Evidence Dimension	Downregulation of TEAD target gene expression
Target Compound Data	Strongly reduces expression of CTGF, Cyr61, Axl, and NF2 (exact fold-change and IC50 not available in abstract)
Comparator Or Baseline	Flufenamic acid and other compound classes (e.g., YAP–TEAD PPI inhibitors)
Quantified Difference	Not quantifiable from available data
Conditions	Not specified in accessible abstract

Why This Matters

The four-gene signature is a well-recognized pharmacodynamic biomarker panel for Hippo pathway modulation, making LM-41 a suitable positive control for transcriptional profiling experiments.

• [1] Fnaiche A, Mélin L, Suárez NG, et al. Development of LM-41 and AF-2112, two flufenamic acid-derived TEAD inhibitors obtained through the replacement of the trifluoromethyl group by aryl rings. Bioorg Med Chem Lett. 2023;95:129488. DOI: 10.1016/j.bmcl.2023.129488. View Source

High Purity for Reproducibility

Commercial suppliers report LM-41 purity levels of 99.82% (HPLC) and 99.73% , indicating that high-quality material is available from multiple vendors for reproducible research. However, no direct comparative purity data against other TEAD inhibitors is available in the primary literature.

Purity

Data to verify

99.82% (HPLC, vendor A); 99.73% (vendor B), as reported by commercial suppliers.

Supports reproducibility considerations for chemical probe selection.

No comparative purity data from primary literature; supplier-reported.

Evidence Dimension	Compound purity
Target Compound Data	99.82% (MedChemExpress, HY-155309); 99.73% (Biorbyt)
Comparator Or Baseline	No direct head-to-head purity comparison available
Quantified Difference	Not applicable (no comparator data)
Conditions	HPLC analysis, as reported by commercial vendors

Why This Matters

High purity reduces confounding off-target effects in cellular assays and ensures lot-to-lot reproducibility, a critical consideration when selecting a chemical probe for long-term research programs.

LM-41 TEAD Research Applications

TEAD Palmitoylation Pocket Occupancy Studies

Researchers investigating the structural biology of TEAD palmitoylation can utilize LM-41 as a tool compound that, based on co-crystallographic evidence, binds deeper within the PA pocket than its parent scaffold flufenamic acid [1]. Its availability at >99% purity from multiple vendors supports reproducible crystallography and biophysical binding experiments .

Positive Control for Hippo Pathway Profiling

LM-41 can be employed as a positive control in qPCR or RNA-seq experiments designed to measure modulation of the canonical YAP–TEAD gene signature (CTGF, Cyr61, Axl, NF2) [1]. Its multi-gene suppression profile provides a benchmark for evaluating novel TEAD inhibitors in oncology-focused gene expression assays.

MDA-MB-231 Migration Assay Standard

Given that LM-41 demonstrated the strongest migration inhibition in MDA-MB-231 breast cancer cells among its chemical series [1], it represents a suitable reference compound for phenotypic screening campaigns evaluating the anti-metastatic potential of TEAD-targeting agents in mesenchymal-like TNBC models.

Application

Selection Property

Validation Focus

TEAD palmitoylation site occupancy studies

Co-crystal evidence of deep PA pocket binding

Binding mode characterization and residence time profiling

Hippo pathway transcriptional profiling

Multi-gene suppression profile (CTGF, Cyr61, Axl, NF2)

Gene expression benchmark for TEAD modulators

MDA-MB-231 cell migration assays

Reported top rank migration inhibition in chemical series

Phenotypic migration endpoint reproducibility

• [1] Fnaiche A, Mélin L, Suárez NG, et al. Development of LM-41 and AF-2112, two flufenamic acid-derived TEAD inhibitors obtained through the replacement of the trifluoromethyl group by aryl rings. Bioorg Med Chem Lett. 2023;95:129488. DOI: 10.1016/j.bmcl.2023.129488. View Source